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Compound of Interest

Compound Name: 4-Butoxybenzaldehyde

Cat. No.: B1265825

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Butoxybenzaldehyde (CAS: 5736-88-9) is an aromatic aldehyde that serves as a versatile
ingredient in the fragrance and flavor industries.[1][2] Its distinct chemical structure,
characterized by a benzaldehyde ring with a butoxy group at the para position, provides a
unique olfactory profile that can be incorporated into a wide array of consumer products.[1][2]
These notes provide a comprehensive guide to the use of 4-Butoxybenzaldehyde in fragrance
formulations, covering its physicochemical properties, olfactory profile, safety and regulatory
aspects, and detailed experimental protocols for its evaluation and application.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Butoxybenzaldehyde is
essential for its effective use in fragrance formulations. This data informs solubility, stability, and
handling considerations.

Table 1: Chemical and Physical Properties of 4-Butoxybenzaldehyde
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Property

Value

Reference

Chemical Name

4-Butoxybenzaldehyde

[3]4]

p-Butoxybenzaldehyde,

Synonyms Benzaldehyde, 4-butoxy- 21E3]
CAS Number 5736-88-9 [2]1[3][4]
Molecular Formula C11H1402 [21[3114]
Molecular Weight 178.23 g/mol [3][5]
Appearance Colorless to pale yellow liquid [2]
Boiling Point 285 °C (lit.) [51[6]
Density 1.031 g/mL at 25 °C (lit.) [5][6]

Refractive Index

n20/D 1.539 (lit.)

[5]16]

Solubility

Moderately soluble in water;
more soluble in organic

solvents like ethanol and ether.

[2]

Olfactory Profile and Application in Fragrance

4-Butoxybenzaldehyde is valued for its characteristic aromatic odor. While detailed public

domain data on its complete odor profile is limited, its structural similarity to benzaldehyde

suggests a profile with sweet, almond-like notes, modified by the butoxy group which can add

fruity or green nuances. It is described as lending itself to a variety of scent profiles, from subtly

floral to warm and inviting.[1]

Table 2: Predicted Olfactory Characteristics and Applications
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Aspect Description

Odor Family Aromatic, Aldehydic

Sweet, almond, cherry-like, with potential fruity,

Predicted Odor Descriptors
green, or waxy undertones.

Fine fragrances, personal care products
Applications (creams, lotions), air fresheners, and scented

candles.[1]

Can be used as a modifier to add sweetness
Role in Formulations and complexity, or as a key component in floral

and oriental-type fragrances.

Note on Usage Levels: Specific concentration levels for 4-Butoxybenzaldehyde in finished
products are not widely published and are typically proprietary to fragrance houses. As a
starting point for research and development, it is recommended to evaluate 4-
Butoxybenzaldehyde at various concentrations, beginning with low percentages (e.g., 0.01%
to 0.5%) in the fragrance concentrate and adjusting based on sensory panel feedback and
stability testing. For context, the related compound, benzaldehyde, has IFRA-recommended
maximum usage levels in finished products ranging from 0.01% in deodorants to 0.25% in fine
fragrances.[7] These values should be used as a general guide only, and specific testing is
required for 4-Butoxybenzaldehyde.

Safety and Regulatory Information

Handling and incorporating 4-Butoxybenzaldehyde into consumer products requires

adherence to safety and regulatory guidelines.

Table 3: Safety and Hazard Information for 4-Butoxybenzaldehyde
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Hazard Statement GHS Classification Precautionary Measures

P264, P280, P302+P352,
P332+P313, P362+P364

H315: Causes skin irritation Skin Irrit. 2

) P264, P280,
H319: Causes serious eye )
o Eye Irrit. 2 P305+P351+P338,
irritation
P337+P313

P261, P271, P304+P340,
STOT SE 3 P312, P403+P233, P405,
P501

H335: May cause respiratory

irritation

Source: PubChem CID 79813[3]

Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including gloves and safety goggles.[2]

Regulatory Status: Researchers and formulators must ensure compliance with the standards
set by regulatory bodies such as the International Fragrance Association (IFRA) and local
regulations. While specific IFRA standards for 4-Butoxybenzaldehyde are not publicly
detailed, adherence to the principles of Quantitative Risk Assessment (QRA) for fragrance
ingredients is essential.

Experimental Protocols

The following protocols provide a framework for the evaluation of 4-Butoxybenzaldehyde in
fragrance formulations.

Protocol for Sensory Analysis of 4-Butoxybenzaldehyde

Objective: To determine the olfactory profile of 4-Butoxybenzaldehyde.
Materials:
e 4-Butoxybenzaldehyde

o Ethanol (perfumer's grade)
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Glass beakers and stirring rods
Pipettes
Smelling strips

Odor-free, well-ventilated evaluation room

Procedure:

Preparation of Dilutions: Prepare a series of dilutions of 4-Butoxybenzaldehyde in ethanol
(e.g., 10%, 1%, and 0.1% by weight).

Evaluation on Smelling Strips:
o Dip a smelling strip into each dilution, ensuring the strip is submerged about 1 cm.
o Allow the solvent to evaporate for a few seconds.

o Evaluate the odor at different time intervals (top note: immediately, heart note: after 15-60
minutes, base note: after several hours) to assess its character and tenacity.

Odor Description: A trained sensory panel should describe the odor using a standardized
vocabulary, noting facets such as sweet, fruity, floral, green, waxy, etc.

Triangle Test (for differentiation): To determine if there is a perceivable difference between
two formulations (e.g., with and without 4-Butoxybenzaldehyde), present panelists with
three samples, two of which are identical and one is different. Ask them to identify the odd

sample.

Protocol for Stability Testing of 4-Butoxybenzaldehyde
in a Fragrance Base

Objective: To assess the stability of 4-Butoxybenzaldehyde in a finished product base (e.g.,

an eau de toilette, lotion, or candle wax).

Materials:
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e 4-Butoxybenzaldehyde

¢ Product base (e.g., 80% ethanol/20% water for an EDT)

o Control sample (product base without fragrance)

o Test sample (product base with a specified concentration of 4-Butoxybenzaldehyde)
e Glass containers for storage

¢ Incubator/oven

UV light chamber

Procedure:

o Sample Preparation: Prepare the test and control samples.
e Accelerated Aging:

o Thermal Stability: Store samples at an elevated temperature (e.g., 40°C) for a period of 1
to 3 months. This is intended to simulate a longer shelf life at room temperature.

o Light Stability: Expose samples to controlled UV light to assess potential for discoloration
or degradation.

o Freeze-Thaw Stability: Subject samples to cycles of freezing and thawing (e.g., -10°C for
24 hours followed by 25°C for 24 hours) for several cycles.

« Evaluation: At regular intervals (e.g., weekly or bi-weekly), evaluate the samples for:

o Olfactory Changes: Compare the scent of the aged test sample to a freshly prepared
sample and the aged control.

o Physical Changes: Observe any changes in color, clarity, or viscosity.

o Chemical Analysis (Optional): Use techniques like Gas Chromatography-Mass
Spectrometry (GC-MS) to quantify the concentration of 4-Butoxybenzaldehyde and
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identify any degradation products.

Protocol for Skin Sensitization Potential Assessment
(Human Repeat Insult Patch Test - HRIPT)

Objective: To determine the potential of a fragrance formulation containing 4-
Butoxybenzaldehyde to induce skin sensitization. This test should be conducted by a qualified
clinical research organization.

Methodology Overview:
e Induction Phase:

o A patch containing the test material at a specified concentration in a suitable vehicle is
applied to the skin of human volunteers (typically on the back).

o The patch is worn for 24 hours and then removed.

o This procedure is repeated nine times over a three-week period at the same application
site.

o Rest Period: A two-week rest period follows the induction phase, during which no patches
are applied.

e Challenge Phase:
o A challenge patch with the test material is applied to a new, untreated skin site.

o The site is evaluated for any skin reaction (e.g., erythema, edema) at 24, 48, and 72 hours
after application.

o The absence of a reaction at the challenge site indicates a lack of sensitization at the
tested concentration.

Visualizations
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Logical Workflow for Fragrance Formulation and
Evaluation
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Caption: Workflow for incorporating 4-Butoxybenzaldehyde into a fragrance.
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Caption: Influence of properties on fragrance application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols: 4-
Butoxybenzaldehyde in Fragrance Formulation]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1265825#use-of-4-butoxybenzaldehyde-
in-fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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